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Compound Name: Pigment Yellow 182
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the dispersion of Pigment Yellow
182 in various media, including aqueous, solvent-based, and polymer systems. The protocols
outlined below are based on established principles for the dispersion of organic azo pigments
and are intended to serve as a comprehensive guide.

Introduction to Pigment Yellow 182

Pigment Yellow 182 (PY 182) is a monoazo organic pigment known for its brilliant yellow
shade, good heat resistance, and lightfastness.[1] Its robust properties make it suitable for a
range of applications, including inks, coatings, and plastics.[1][2] Proper dispersion of PY 182 is
critical to unlock its full coloristic potential and ensure the stability and performance of the final
product. The dispersion process involves three key stages: wetting of the pigment, mechanical
deagglomeration, and stabilization of the dispersed patrticles.

Dispersion in Aqueous Media

Pigment Yellow 182 is well-suited for water-based ink applications due to its easy dispersibility
in such systems.[3] The following protocol outlines a general procedure for preparing a stable
aqueous dispersion of PY 182.

2.1. Experimental Protocol: Water-Based Dispersion
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This protocol describes the preparation of a lab-scale water-based pigment concentrate.
Materials:

e Pigment Yellow 182

e Deionized Water

» Dispersing Agent (e.g., a high molecular weight polymeric dispersant)

o Wetting Agent (e.g., a non-ionic surfactant)

o Defoamer

e Biocide

e pH Modifier (e.g., AMP-95 or ammonia)

Equipment:

High-speed disperser with a Cowles blade

Bead mill with zirconium oxide grinding media (0.8-1.2 mm)

Particle size analyzer (e.g., Dynamic Light Scattering)

Viscometer

pH meter

Procedure:

e Premix Preparation:

o Charge the dispersing vessel with deionized water.

o While stirring at low speed, add the wetting agent, dispersing agent, defoamer, and
biocide.
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o Continue mixing until all components are fully dissolved.

Pigment Addition:
o Gradually add Pigment Yellow 182 powder to the premix under continuous stirring.

o Increase the speed of the high-speed disperser to create a vortex and ensure proper
wetting of the pigment. Mix for 20-30 minutes.

Milling:
o Transfer the premix to a bead mill.

o Mill the dispersion at a controlled temperature (typically below 40°C) until the desired
particle size is achieved. Monitor the particle size distribution periodically.

Let-down and pH Adjustment:
o Once the target particle size is reached, transfer the milled concentrate to a let-down tank.

o Adjust the pH of the dispersion to a range of 8.5-9.5 using a suitable pH modifier to ensure
stability.

Quality Control:
o Measure the final particle size distribution, viscosity, and color strength of the dispersion.
2.2. Quantitative Data: Representative Aqueous Dispersion of a Yellow Azo Pigment

The following table provides typical quantitative data for a water-based dispersion of an organic
yellow azo pigment, which can be used as a benchmark for Pigment Yellow 182 dispersions.
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Parameter Target Value Test Method

Pigment Concentration 35 - 45% Gravimetric

Mean Particle Size (D50) <200 nm Dynamic Light Scattering
Viscosity (at 25°C) 50 - 200 mPa-s Rotational Viscometer
pH 85-95 pH Meter

Color Strength Compared to standard Spectrophotometer

© 2025 BenchChem. All rights reserved. 4/12

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Premix Preparation

Add Wetting Agent, Dispersant, Defoa@

Dissolve Additives

Dispérsion

Add Pigment Yellow 182

v

High-Speed Dispersion (20-30 min)
[illing

Bead Milling

Monitor Particle Size

Target Size Reached

Finalizatijon & QC

pH Adjustment (8.5-9.5)
Quality Control (Particle Size, Viscosity, Color)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1619675?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dispersion in Solvent-Based Media

Pigment Yellow 182 is suitable for use in various solvent-based ink systems, including those
based on nitrocellulose-polyurethane (NC-PU), polyamide (PA), and vinyl resins.[3] The
following protocol provides a general method for dispersing PY 182 in a solvent-based system.

3.1. Experimental Protocol: Solvent-Based Dispersion
This protocol is for the laboratory-scale preparation of a solvent-based pigment concentrate.

Materials:

Pigment Yellow 182

Solvent (e.g., ethanol, ethyl acetate, or a blend)

Resin (e.g., NC, PU, or PA)

Dispersing Agent (polymeric, suitable for solvent systems)

Plasticizer (if required)

Equipment:

High-speed disperser

Bead mill or three-roll mill

Hegman gauge

Viscometer

Procedure:

e Resin Solution Preparation:

o Dissolve the resin in the chosen solvent system under agitation.

e Premixing:
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o To the resin solution, add the dispersing agent and mix until homogeneous.

o Gradually add the Pigment Yellow 182 powder while stirring with a high-speed disperser.

o Continue mixing at high speed for 20-30 minutes to ensure thorough wetting.

e Milling:

o Process the premix through a bead mill or on a three-roll mill.

o For a bead mill, monitor the dispersion progress by checking the fineness of grind using a

Hegman gauge.

o For a three-roll mill, adjust the nip settings and perform multiple passes to achieve the

desired dispersion quality.

e Let-down:

o Let down the milled concentrate with additional resin solution and solvent to achieve the

final desired pigment concentration and viscosity.

e Quality Control:

o Evaluate the final dispersion for fineness of grind, viscosity, gloss, and color strength.

3.2. Quantitative Data: Representative Solvent-Based Dispersion of a Yellow Azo Pigment

The table below shows typical properties for a solvent-based dispersion of an organic yellow

azo pigment.

Parameter

Target Value

Test Method

Pigment Concentration

20 - 35%

Gravimetric

Fineness of Grind

> 7 (Hegman)

Hegman Gauge

Viscosity (at 25°C)

200 - 500 mPa:-s

Rotational Viscometer

Gloss (60°)

>80 GU

Gloss Meter
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Dispersion in Polymer Media (Masterbatch)

Pigment Yellow 182 can be incorporated into various plastics via a masterbatch. This protocol
describes a general method for producing a color masterbatch using a twin-screw extruder.

4.1. Experimental Protocol: Masterbatch Production

Materials:

Pigment Yellow 182

Carrier Resin (e.g., Polypropylene, Polyethylene)

Dispersing Agent (e.g., a wax-based dispersant)

Additives (e.g., UV stabilizer, antioxidant, as required)

Equipment:

High-intensity mixer

Gravimetric feeder

Twin-screw extruder

Strand pelletizer or underwater pelletizer

Colorimeter

Procedure:

e Pre-blending:

o In a high-intensity mixer, blend the Pigment Yellow 182 powder, dispersing agent, and
any other powdered additives with a small portion of the carrier resin powder or pellets.

o Extrusion:
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o Set the temperature profile of the twin-screw extruder according to the processing

requirements of the carrier resin.

o Feed the pre-blended mixture and the remaining carrier resin into the extruder using

gravimetric feeders.

o The twin-screw configuration should be designed to provide adequate mixing and

dispersion of the pigment.

o Pelletizing:

o The molten, colored polymer is extruded through a die into strands, which are then cooled

in a water bath and cut into pellets by a strand pelletizer. Alternatively, an underwater

pelletizer can be used.

e Quality Control:

o The resulting masterbatch pellets are tested for color consistency, pigment dispersion

quality (e.g., by film pressing), and melt flow index (MFI).

4.2. Quantitative Data: Representative Yellow Azo Pigment Masterbatch

The following table provides typical parameters for a masterbatch containing an organic yellow

azo pigment.
Parameter Typical Value Test Method
Pigment Loading 20 - 50% Gravimetric
Carrier Resin PP, PE, etc. -
Melt Flow Index (MFI) Varies by application ASTM D1238
Color Difference (AE*ab) < 1.0 vs. standard Colorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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